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An In-depth Technical Guide to the Mechanism of Action of C.I. Reactive Yellow 3

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive dyes are a prominent class of synthetic colorants used extensively in the textile

industry for dyeing cellulosic fibers such as cotton, linen, and viscose.[1] Their defining

characteristic is the formation of a stable, covalent bond between the dye molecule and the

fiber, resulting in excellent wash fastness and vibrant shades.[2][3] C.I. Reactive Yellow 3
(CAS No. 6539-67-9) is a single azo dye characterized by its red-light yellow hue and its

application in dyeing and printing various natural and synthetic fibers.[4][5] This guide provides

a detailed technical overview of its core mechanism of action, supported by quantitative data,

experimental protocols, and process visualizations.

Chemical Profile of C.I. Reactive Yellow 3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1329402?utm_src=pdf-interest
https://www.benchchem.com/product/b1329402?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1080/00914030008031329
https://www.irjet.net/archives/V7/i9/IRJET-V7I9375.pdf
http://article.sapub.org/10.5923.j.textile.20140302.02.html
https://www.benchchem.com/product/b1329402?utm_src=pdf-body
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-3.html
https://patents.google.com/patent/CN105158176A/en
https://www.benchchem.com/product/b1329402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 6539-67-9 [6][7]

Molecular Formula C₂₁H₁₇ClN₈O₇S₂ [6][7]

Molecular Weight 592.99 g/mol [6][7]

Reactive System Monochlorotriazine (MCT) [6][8]

Appearance Yellow Powder [4]

| Water Solubility (50°C) | 15-40 g/L |[4][5] |

Core Mechanism of Action: Covalent Bond
Formation
The dyeing process with Reactive Yellow 3 is a chemical reaction, not merely a physical

adsorption. The fundamental mechanism is a nucleophilic substitution reaction between the

reactive group of the dye and the functional groups of the fiber.[9][10] For cellulosic fibers like

cotton, the primary reaction sites are the abundant hydroxyl (-OH) groups.[11]

The process occurs in a sequence of steps under specific conditions:

Activation of Cellulose: The reaction is conducted in a weakly alkaline medium, typically

achieved by adding sodium carbonate (soda ash) to the dyebath to achieve a pH of 10.5-

11.5.[2][12] The alkali deprotonates the hydroxyl groups on the cellulose polymer, forming

highly nucleophilic cellulosate anions (Cell-O⁻).[10][11]

Nucleophilic Attack: The electron-rich cellulosate anion acts as a nucleophile and attacks the

electron-deficient carbon atom on the dye's monochlorotriazine (MCT) ring. The

electronegativity of the nitrogen atoms in the heterocyclic triazine ring makes the chlorine-

bonded carbon atom susceptible to nucleophilic attack.[10]

Covalent Bond Formation: The attack results in the displacement of the chlorine atom (a

good leaving group) and the formation of a stable, covalent ether bond (Cell-O-Dye) between

the cellulose fiber and the dye molecule.[11] This strong bond is responsible for the high wet

fastness properties of reactive dyes.[2]
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Key Chemical Pathways and Side Reactions
The primary goal of the reactive dyeing process is to maximize the fixation of the dye to the

fiber. However, a significant competing reaction, hydrolysis, also occurs in the alkaline dyebath.

Fixation Pathway
The desired reaction is the covalent bonding of Reactive Yellow 3 to the cellulose fiber.
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Caption: Covalent fixation pathway of Reactive Yellow 3 with cellulose.

Hydrolysis Pathway (Competitive Reaction)
Simultaneously, the dye can react with hydroxide ions (OH⁻) from the water in the alkaline

bath. This results in the chlorine atom being replaced by a hydroxyl group, forming an inactive,
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hydrolyzed dye that can no longer react with the fiber.[2] This hydrolyzed dye must be washed

off completely to prevent poor wash fastness.
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Dyeing Process

Quality & Kinetic Analysis

1. Dyebath Preparation
(Water, Fabric, Dye)

2. Exhaustion
(Add Salt, Raise Temp)

3. Fixation
(Add Alkali, Hold Temp)

4. Wash & Neutralize

Spectrophotometry
(Measure dyebath exhaustion)

Sample Dyebath

HPLC Analysis
(Measure dye hydrolysis rate)

Sample Dyebath
(at time intervals)

5. Soaping
(Remove unfixed dye)

Dyed Fabric

Color Fastness Testing
(Washing, Light, Rubbing)

Determine Fixation %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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